Cas no 1891227-24-9 (2-(1-aminocyclohexyl)benzene-1,4-diol)

• Product Name: 2-(1-aminocyclohexyl)benzene-1,4-diol
• CAS No: 1891227-24-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6605471
• PubChem ID: 117296071
• Update Time: 2025-05-24

2-(1-aminocyclohexyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)benzene-1,4-diol
• EN300-1765159
• 1891227-24-9

• Inchi： 1S/C12H17NO2/c13-12(6-2-1-3-7-12)10-8-9(14)4-5-11(10)15/h4-5,8,14-15H,1-3,6-7,13H2
• InChI Key： RISPEIHNWYDZJZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1(CCCCC1)N)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-aminocyclohexyl)benzene-1,4-diol

Compound CAS No. 1891227-24-9: 2-(1-Aminocyclohexyl)benzene-1,4-diol

The compound with CAS No. 1891227-24-9, commonly referred to as 2-(1-aminocyclohexyl)benzene-1,4-diol, is a unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its cyclohexylamine group attached to a catechol moiety, which imparts it with distinctive chemical and biological properties. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurodegenerative diseases and oxidative stress-related conditions.

The structure of 2-(1-aminocyclohexyl)benzene-1,4-diol consists of a benzene ring substituted with two hydroxyl groups at positions 1 and 4, along with an amino cyclohexyl group at position 2. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions. The presence of the amino group introduces basic properties, while the hydroxyl groups contribute to hydrophilicity, enabling the compound to interact with biological systems in complex ways.

In terms of synthesis, 2-(1-aminocyclohexyl)benzene-1,4-diol can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical production.

The pharmacological activity of CAS No. 1891227-24-9 has been extensively studied in vitro and in vivo models. Research indicates that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role.

In addition to its antioxidant effects, 2-(1-aminocyclohexyl)benzene-1,4-diol has shown potential as a natural product analog in drug design. Its structural similarity to certain bioactive compounds suggests that it could serve as a lead molecule for developing new therapeutic agents. Recent studies have also explored its ability to modulate cellular signaling pathways, further underscoring its potential in medicinal applications.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of CAS No. 1891227-24-9 strong>. Molecular docking studies have revealed that this compound can bind effectively to key proteins involved in neurodegenerative processes, such as amyloid-beta peptides and tau proteins. These findings have paved the way for further investigation into its therapeutic efficacy in animal models of neurodegenerative diseases.

In conclusion, < strong >CAS No. 1891227-24-9: 2-(1-Aminocyclohexyl)benzene-1,4-diol strong > is a compound with intriguing chemical properties and promising biological activities. Its versatility as a starting material for drug development and its potential role in treating oxidative stress-related disorders make it an important subject of ongoing research. As advancements in synthetic methods and pharmacological studies continue to unfold, this compound is poised to play a significant role in the future of medicinal chemistry.